Cas no 1339353-78-4 (3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1339353-78-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD19613794
• CID: 5141223
• PubChem ID: 63941289
• Update Time: 2026-03-03

3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(4-methyl-1H-pyrazol-1-yl)-
• 3-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde
• F83750
• 1339353-78-4
• AKOS013256530
• 3-(4-methylpyrazol-1-yl)benzaldehyde
• CS-0350181
• EN300-844353
• 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde

• MDL： MFCD19613794
• Inchi： 1S/C11H10N2O/c1-9-6-12-13(7-9)11-4-2-3-10(5-11)8-14/h2-8H,1H3
• InChI Key： UDQJGQWPMSHYNR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(N2C=C(C)C=N2)=C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde

Introduction to 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1339353-78-4) and Its Applications in Modern Chemical Biology

3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1339353-78-4, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a benzaldehyde moiety conjugated with a pyrazole ring substituted at the 4-position with a methyl group, making it a structurally interesting molecule with potential applications in drug discovery, material science, and synthetic chemistry.

The compound's unique structural framework, combining the electron-deficient benzaldehyde group with the heterocyclic pyrazole ring, contributes to its reactivity and biological activity. The presence of the methyl group at the 4-position of the pyrazole ring influences the electronic properties of the molecule, enhancing its interaction with biological targets. This structural feature has made 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating the pyrazole scaffold. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of aryl groups such as benzaldehyde into pyrazole derivatives has further expanded their therapeutic applications. Studies have demonstrated that such conjugates can exhibit enhanced binding affinity to biological targets, making them promising candidates for drug development.

3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde has been investigated in several preclinical studies for its potential role in modulating cellular pathways associated with diseases such as cancer and inflammation. Research indicates that this compound can interact with specific enzymes and receptors, leading to inhibitory effects on key signaling pathways. For instance, studies have shown that it may interfere with the activity of kinases and other enzymes involved in tumor progression, suggesting its potential as an anticancer agent.

The compound's aldehyde functionality also makes it a valuable intermediate in synthetic chemistry. Aldehydes are widely used in organic synthesis due to their reactivity in various chemical transformations, including condensation reactions, nucleophilic additions, and cross-coupling reactions. The benzaldehyde-pyrazole conjugate can serve as a building block for constructing more complex molecules through these reactions. This versatility has made 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde a popular choice for researchers seeking to develop novel synthetic strategies.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde's interactions with biological targets. Molecular docking studies have been employed to predict how this compound binds to specific proteins and enzymes. These studies have provided insights into the molecular mechanisms underlying its biological activity and have helped guide the design of more potent derivatives.

The synthesis of 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde has also been optimized for scalability and efficiency. Modern synthetic techniques have enabled researchers to produce this compound in high yields with minimal byproducts. This has facilitated its use in large-scale studies and industrial applications. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact, ensuring sustainable production practices.

In conclusion, 3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1339353-78-4) is a structurally unique and biologically active compound with significant potential in pharmaceutical research and chemical biology. Its combination of an aromatic aldehyde group with a substituted pyrazole ring makes it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical biology.